2,4-dichloro-N-(2-(3-((2-(cyclohexylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide
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Description
2,4-dichloro-N-(2-(3-((2-(cyclohexylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C25H27Cl2N3O2S and its molecular weight is 504.47. The purity is usually 95%.
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Scientific Research Applications
Biological Activity and Therapeutic Potential Research on structurally similar benzamide derivatives has demonstrated a spectrum of biological activities, including antimicrobial, antifungal, and potential antitumor properties. For instance, a study by Imramovský et al. (2011) highlighted the biological activity of 4- and 5-chloro-2-hydroxy-N-[2-(arylamino)-1-alkyl-2-oxoethyl]benzamides against mycobacterial, bacterial, and fungal strains, as well as their ability to inhibit photosynthetic electron transport in spinach chloroplasts. These compounds exhibited activity comparable or higher than standard treatments such as isoniazid, fluconazole, penicillin G, or ciprofloxacin, suggesting potential therapeutic applications for structurally related compounds like 2,4-dichloro-N-(2-(3-((2-(cyclohexylamino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)benzamide in treating infections or as herbicides (Imramovský et al., 2011).
Chemical Synthesis and Modification The compound's structural complexity, featuring cyclohexylamino, indolyl, and thioether groups, offers a versatile scaffold for chemical modifications. Studies on similar compounds have explored various synthetic routes and modifications to enhance biological activity or stability. For example, Kawashima and Tabei (1986) discussed the reactions of benzamide oxime derivatives leading to products with potential biological activities, indicating the synthetic versatility of benzamide-based compounds for producing a range of bioactive molecules (Kawashima & Tabei, 1986).
Potential Antitumor Applications Yoshida et al. (2005) synthesized and evaluated benzothiazole derivatives as antitumor agents, including compounds structurally related to this compound. The study identified derivatives with significant in vivo inhibitory effects on tumor growth, emphasizing the importance of structural features such as the benzamide and thioether groups in mediating antitumor activity (Yoshida et al., 2005).
Properties
IUPAC Name |
2,4-dichloro-N-[2-[3-[2-(cyclohexylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H27Cl2N3O2S/c26-17-10-11-19(21(27)14-17)25(32)28-12-13-30-15-23(20-8-4-5-9-22(20)30)33-16-24(31)29-18-6-2-1-3-7-18/h4-5,8-11,14-15,18H,1-3,6-7,12-13,16H2,(H,28,32)(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEVSDXBVRXWGGF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)CSC2=CN(C3=CC=CC=C32)CCNC(=O)C4=C(C=C(C=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H27Cl2N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
504.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.